Cas no 898789-73-6 (3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898789-73-6
• MF: C₁₇H₁₅F₃O
• MW: 292.295615434647
• MDL: MFCD03842993
• CID: 1948444
• PubChem ID: 24725640
• Update Time: 2025-05-25

3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• CTK5G6655
• AG-H-66930
• KB-177452
• 3-(2-Methylphenyl)-2'-trifluoromethylpropiophenone
• 898789-73-6
• AKOS016021098
• MFCD03842993
• DTXSID90644033

• MDL： MFCD03842993
• Inchi： 1S/C17H15F3O/c1-12-6-2-3-7-13(12)10-11-16(21)14-8-4-5-9-15(14)17(18,19)20/h2-9H,10-11H2,1H3
• InChI Key： BJWPKSZMNLERBU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCC1C=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 292.10700
• Monoisotopic Mass: 292.10749958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.82930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one

Introduction to 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898789-73-6)

3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898789-73-6, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this molecule, characterized by its aromatic rings and functional groups, contributes to its intriguing chemical properties and biological interactions.

The molecular structure of 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one consists of a propanone backbone substituted with two phenyl rings. The presence of a methyl group at the 2-position of one phenyl ring and a trifluoromethyl group at the 2-position of the second phenyl ring introduces unique electronic and steric effects that modulate the compound's reactivity and biological activity. These substituents are strategically positioned to enhance binding affinity to biological targets, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced pharmacological properties. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability, lipophilicity, and binding affinity. This feature has made trifluoromethyl-substituted compounds valuable candidates for drug development. The incorporation of this group into 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one suggests that the compound may exhibit improved pharmacokinetic profiles compared to its unsubstituted counterparts.

Moreover, the methylphenyl moiety in the structure contributes to the compound's hydrophobicity, which is often desirable for oral bioavailability. The combination of these structural elements results in a molecule that is well-suited for further exploration in medicinal chemistry. Researchers have been particularly interested in how such structural modifications influence the compound's interaction with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one is its potential as a scaffold for drug discovery. The aromatic system provides a stable platform for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. This flexibility has enabled the synthesis of numerous derivatives that exhibit varying degrees of biological activity. Such explorations are crucial for identifying lead compounds that can be optimized into viable drugs.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in relation to their biological activity. Computational methods, such as molecular modeling and docking studies, have become indispensable tools in this regard. These techniques allow researchers to predict how 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one might interact with target proteins, providing insights into its mechanism of action. Such information is invaluable for guiding synthetic efforts and optimizing drug-like properties.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) technologies to identify compounds with potential therapeutic value. However, HTS often generates large datasets requiring careful analysis to prioritize promising candidates. Compounds like 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one, with their well-defined structures and known bioisosteric replacements, offer an alternative approach by allowing targeted design rather than random screening.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique electronic properties conferred by the trifluoromethyl group make it an attractive candidate for developing advanced materials with specific functionalities. Similarly, in agrochemistry, such compounds can serve as precursors for novel pesticides and herbicides that offer improved efficacy and environmental safety.

The synthesis of 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions. Advances in synthetic methodology have made it possible to streamline these processes, reducing both cost and environmental impact. Techniques such as catalytic asymmetric synthesis have enabled the efficient construction of complex molecules like this one.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with specific targets. The development of 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one exemplifies this trend toward rational drug design. By leveraging structural insights gained from computational studies and experimental data from biological assays, researchers can iteratively refine their designs to achieve desired pharmacological outcomes.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new applications and optimizing its properties further. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into tangible benefits for society. As we continue to explore the potential of molecules like 3-(2-methylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one, we move closer to addressing some of humanity's most pressing health challenges.